Cas no 553631-05-3 (1-BOC-4-(4-fluorophenyl)-4-hydroxypiperidine)
1-BOC-4-(4-fluorophenyl)-4-hydroxypiperidine is a versatile intermediate in organic synthesis, particularly valuable for pharmaceutical applications. The compound features a BOC (tert-butoxycarbonyl) protecting group, which enhances its stability and facilitates selective deprotection under mild acidic conditions. The 4-fluorophenyl moiety contributes to its utility in medicinal chemistry, as fluorine substitution often improves metabolic stability and binding affinity in drug candidates. The hydroxyl group at the 4-position of the piperidine ring provides a reactive site for further functionalization, enabling diverse derivatization pathways. This compound is commonly employed in the synthesis of CNS-active molecules and receptor-targeting agents due to its structural flexibility. Its high purity and well-defined stereochemistry make it a reliable building block for complex molecule construction.
553631-05-3 structure
Product name:1-BOC-4-(4-fluorophenyl)-4-hydroxypiperidine
CAS No:553631-05-3
MF:C16H22FNO3
MW:295.349188327789
MDL:MFCD09953399
CID:1025224
PubChem ID:49760246
1-BOC-4-(4-fluorophenyl)-4-hydroxypiperidine Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 4-(4-fluorophenyl)-4-hydroxypiperidine-1-carboxylate
- 1-BOC-4-(4-fluorophenyl)-4-hydroxypiperidine
- F79275
- MFCD09953399
- tert-butyl 4-(4-fluorophenyl)-4-hydroxy-1-piperidinecarboxylate
- 553631-05-3
- DS-021509
- A848985
- DTXSID80678145
- MYOXKNVRSSVPEC-UHFFFAOYSA-N
- tertbutyl 4-(4-fluorophenyl)-4-hydroxy-1-piperidinecarboxylate
- tert-Butyl4-(4-fluorophenyl)-4-hydroxypiperidine-1-carboxylate
- SB43911
- BS-28742
- EN300-7359415
- tert-butyl 4-(4-fluorophenyl)-4-hydroxy-piperidine-1-carboxylate
- SCHEMBL3266179
- AKOS015999063
- 1-N-BOC-4-(4-FLUOROPHENYL)-4-HYDROXYPIPERIDINE
- AM90111
- CS-0210800
-
- MDL： MFCD09953399
- Inchi： InChI=1S/C16H22FNO3/c1-15(2,3)21-14(19)18-10-8-16(20,9-11-18)12-4-6-13(17)7-5-12/h4-7,20H,8-11H2,1-3H3
- InChI Key： MYOXKNVRSSVPEC-UHFFFAOYSA-N
- SMILES： CC(C)(C)OC(=O)N1CCC(CC1)(C2=CC=C(C=C2)F)O
Computed Properties
- Exact Mass: 295.15800
- Monoisotopic Mass: 295.15837173g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- PSA: 49.77000
- LogP: 2.98210
1-BOC-4-(4-fluorophenyl)-4-hydroxypiperidine Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM179600-5g |
tert-Butyl 4-(4-fluorophenyl)-4-hydroxypiperidine-1-carboxylate |
553631-05-3 | 95% | 5g |
$399 | 2021-08-05 | |
| abcr | AB312204-1 g |
1-Boc-4-(4-fluorophenyl)-4-hydroxypiperidine; 97% |
553631-05-3 | 1g |
€257.50 | 2022-03-03 | ||
| TRC | B601235-100mg |
1-BOC-4-(4-fluorophenyl)-4-hydroxypiperidine |
553631-05-3 | 100mg |
$ 81.00 | 2023-04-18 | ||
| TRC | B601235-1g |
1-BOC-4-(4-fluorophenyl)-4-hydroxypiperidine |
553631-05-3 | 1g |
$ 333.00 | 2023-04-18 | ||
| abcr | AB312204-5 g |
1-Boc-4-(4-fluorophenyl)-4-hydroxypiperidine; 97% |
553631-05-3 | 5g |
€755.80 | 2022-03-03 | ||
| Enamine | EN300-7359415-2.5g |
tert-butyl 4-(4-fluorophenyl)-4-hydroxypiperidine-1-carboxylate |
553631-05-3 | 95.0% | 2.5g |
$306.0 | 2025-03-11 | |
| Enamine | EN300-7359415-5.0g |
tert-butyl 4-(4-fluorophenyl)-4-hydroxypiperidine-1-carboxylate |
553631-05-3 | 95.0% | 5.0g |
$452.0 | 2025-03-11 | |
| Enamine | EN300-7359415-0.5g |
tert-butyl 4-(4-fluorophenyl)-4-hydroxypiperidine-1-carboxylate |
553631-05-3 | 95.0% | 0.5g |
$150.0 | 2025-03-11 | |
| Alichem | A129005642-5g |
tert-Butyl 4-(4-fluorophenyl)-4-hydroxypiperidine-1-carboxylate |
553631-05-3 | 95% | 5g |
$378.40 | 2023-09-01 | |
| abcr | AB312204-5g |
1-Boc-4-(4-fluorophenyl)-4-hydroxypiperidine, 97%; . |
553631-05-3 | 97% | 5g |
€858.00 | 2024-04-17 |
1-BOC-4-(4-fluorophenyl)-4-hydroxypiperidine Related Literature
-
Lijuan Xing,Zhigang Li,Qingsong Zhang,Yixuan Zhang,Pengfei Liu,Kailin Zhang RSC Adv., 2018,8, 2622-2631
-
Stefania F. Musolino,Zhipeng Pei,Liting Bi,Gino A. DiLabio,Jeremy E. Wulff Chem. Sci., 2021,12, 12138-12148
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M. J. Sánchez-Miranda,B. Bonilla-Capilla,E. Sarmiento-Gómez,E. Lázaro-Lázaro,A. Ramírez-Saito,M. Medina-Noyola,J. L. Arauz-Lara Soft Matter, 2015,11, 655-658
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Sandip Guchhait,Rajib Kumar Goswami Org. Biomol. Chem., 2019,17, 9502-9509
-
Shuang Zhao,Chuanying Hu,Xiaoyan Chen,Jun Zhou,Yonghua Jiao,Kai Zhang,Yu Fu Soft Matter, 2012,8, 937-941
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:553631-05-3)1-BOC-4-(4-fluorophenyl)-4-hydroxypiperidine
Purity:99%/99%
Quantity:1g/5g
Price ($):519.0/1655.0